Cas no 180790-90-3 (2-(methylthio)isonicotinonitrile)

2-(Methylthio)isonicotinonitrile is a heterocyclic organic compound featuring a pyridine core substituted with a methylthio group and a nitrile functionality at the 2-position. This structure imparts reactivity suitable for diverse synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The methylthio group enhances nucleophilic substitution potential, while the nitrile moiety offers versatility for further functionalization, such as hydrolysis or cyclization. Its stability under standard conditions and compatibility with common organic solvents make it a practical building block for heterocyclic chemistry. The compound is particularly valued in the development of biologically active molecules, where its scaffold serves as a key precursor in medicinal chemistry research.

2-(methylthio)isonicotinonitrile structure

180790-90-3 structure

Product Name:2-(methylthio)isonicotinonitrile

CAS No:180790-90-3

MF:C₇H₆N₂S

MW:150.200939655304

MDL:MFCD12198460

CID:113532

PubChem ID:10796918

Update Time:2025-06-07

2-(methylthio)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Pyridinecarbonitrile,2-(methylthio)-
- 2-(methylthio)isonicotinonitrile(SALTDATA: FREE)
- 2-(Methylthio)isonicotinonitrile
- 4-Pyridinecarbonitrile,2-(methylthio)-(9CI)
- BS-37417
- AKOS009823536
- 2-methylsulfanylpyridine-4-carbonitrile
- CS-0358854
- KHIMMMAZSQUTMF-UHFFFAOYSA-N
- SCHEMBL2961950
- MFCD12198460
- 2-methylthioisonicotinonitrile
- 180790-90-3
- 2-(methylthio)isonicotinonitrile
- MDL： MFCD12198460
- Inchi： 1S/C7H6N2S/c1-10-7-4-6(5-8)2-3-9-7/h2-4H,1H3
- InChI Key： KHIMMMAZSQUTMF-UHFFFAOYSA-N
- SMILES： S(C)C1C=C(C#N)C=CN=1

Computed Properties

Exact Mass: 150.02528
Monoisotopic Mass: 150.02516937g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 62Å²

Experimental Properties

PSA: 36.68

2-(methylthio)isonicotinonitrile Pricemore >>

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